2-ethoxy-N-(3-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)phenyl)nicotinamide

• IUPAC Name: 2-ethoxy-N-[3-(7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C21H18N4O3S/c1-3-28-20-16(8-5-9-22-20)19(27)24-15-7-4-6-14(11-15)17-12-29-21-23-13(2)10-18(26)25(17)21/h4-12H,3H2,1-2H3,(H,24,27)
• InChI Key: AQHPVQNLMGDQOM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=N1)C(=O)NC2=CC=CC(=C2)C3=CSC4=NC(=CC(=O)N34)C
• Molecular Formula: C21H18N4O3S
• Molecular Weight: 406.5 g/mol
• CAS No.: 1020979-62-7

Description

Synthesis Analysis

The synthesis of similar compounds involves the reaction of 6-substituted-2-thiouracils with the appropriate substituted phenacyl halides. This is followed by intramolecular cyclization to form 5H-thiazolo[3,2-a]pyrimidin-5-ones. Further, acylation of the 7-NH2 group of 5H-thiazolo[3,2-a]pyrimidin-5-ones affords amide derivatives.

Scientific Research Applications

Synthesis and Derivative Formation

2-Ethoxy-N-(3-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)phenyl)nicotinamide is a compound with a complex structure that has been involved in various synthetic processes to create diverse derivatives with potential biological activities. One study involved the synthesis of 1,3,4-thiadiazolo[3,2-a]pyrimidine derivatives, which are closely related to the compound , through reactions with carbon disulfide and phenyl isothiocyanate, further leading to the formation of ketene dithioacetal fragments (Kukaniev et al., 1998). Another research synthesized alkoxyphthalimide derivatives of similar thiazolopyrimidine compounds, evaluating them for antimicrobial activities to explore their potential as chemotherapeutic agents (Dangi et al., 2011).

Biological Activities and Potential Applications

The biological activities of thiazolopyrimidine derivatives, which include the compound of interest, have been widely studied. For instance, derivatives of this compound have shown promise as antimicrobial agents, with various studies synthesizing and testing these compounds for their efficacy against bacterial and fungal strains (Wardkhan et al., 2008; Patel & Shaikh, 2010). These studies highlight the potential use of such compounds in developing new antimicrobial agents to combat resistant microbial strains.

Structural Characterization and Modification

The structural characterization of nicotinamide derivatives, including compounds similar to this compound, is crucial for understanding their biological activity. A study conducted structural analyses using X-ray crystallography and NMR techniques to elucidate the structure of a nicotinamide derivative, underscoring the importance of structural analysis in the development of bioactive compounds (Burnett et al., 2015).